Cas no 1698678-20-4 (2-(1-aminopentan-2-yl)oxyethan-1-ol)
1698678-20-4 structure
Product name:2-(1-aminopentan-2-yl)oxyethan-1-ol
2-(1-aminopentan-2-yl)oxyethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[1-(aminomethyl)butoxy]-
- 2-(1-aminopentan-2-yl)oxyethan-1-ol
- EN300-1294113
- 1698678-20-4
- 2-[(1-Aminopentan-2-yl)oxy]ethan-1-ol
-
- Inchi： 1S/C7H17NO2/c1-2-3-7(6-8)10-5-4-9/h7,9H,2-6,8H2,1H3
- InChI Key： WDVGPSRAJKIUMN-UHFFFAOYSA-N
- SMILES： C(O)COC(CN)CCC
Computed Properties
- Exact Mass: 147.125928785g/mol
- Monoisotopic Mass: 147.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 6
- Complexity: 68.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 55.5Ų
Experimental Properties
- Density: 0.968±0.06 g/cm3(Predicted)
- Boiling Point: 246.4±15.0 °C(Predicted)
- pka: 14.35±0.10(Predicted)
2-(1-aminopentan-2-yl)oxyethan-1-ol Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1294113-0.05g |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 0.05g |
$792.0 | 2023-06-06 | ||
| Enamine | EN300-1294113-250mg |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 250mg |
$708.0 | 2023-09-30 | ||
| Enamine | EN300-1294113-500mg |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 500mg |
$739.0 | 2023-09-30 | ||
| Enamine | EN300-1294113-2500mg |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 2500mg |
$1509.0 | 2023-09-30 | ||
| Enamine | EN300-1294113-5000mg |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 5000mg |
$2235.0 | 2023-09-30 | ||
| Enamine | EN300-1294113-100mg |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 100mg |
$678.0 | 2023-09-30 | ||
| Enamine | EN300-1294113-10000mg |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 10000mg |
$3315.0 | 2023-09-30 | ||
| Enamine | EN300-1294113-10.0g |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 10g |
$4052.0 | 2023-06-06 | ||
| Enamine | EN300-1294113-5.0g |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 5g |
$2732.0 | 2023-06-06 | ||
| Enamine | EN300-1294113-0.1g |
2-[(1-aminopentan-2-yl)oxy]ethan-1-ol |
1698678-20-4 | 0.1g |
$829.0 | 2023-06-06 |
2-(1-aminopentan-2-yl)oxyethan-1-ol Related Literature
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1. Translating endoplasmic reticulum biology into the clinic: a role for ER-targeted natural products?David M. Pereira,Patrícia Valentão,Georgina Correia-da-Silva,Natércia Teixeira,Paula B. Andrade Nat. Prod. Rep., 2015,32, 705-722
-
Michael Bachmann,Olivier Blacque,Koushik Venkatesan Dalton Trans., 2015,44, 10003-10013
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Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
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Irina V. Vidiasheva,Maxim A. Kurochkin,Oksana A. Mayorova,Maria V. Lomova,Sergey V. German,Dmitry N. Khalenkow,Mikhail N. Zharkov,Andre G. Skirtach Biomater. Sci., 2018,6, 2219-2229
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Chuan-Feng Chen Chem. Commun., 2008, 6128-6130
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